![molecular formula C11H15NO4S B076097 4-[(Isobutylamino)sulfonyl]benzoic acid CAS No. 10252-68-3](/img/structure/B76097.png)
4-[(Isobutylamino)sulfonyl]benzoic acid
Overview
Description
“4-[(Isobutylamino)sulfonyl]benzoic acid” is a chemical compound with the molecular formula C11H15NO4S . It has a molecular weight of 257.31 g/mol . This compound is used in biochemical research .
Molecular Structure Analysis
The molecular structure of “4-[(Isobutylamino)sulfonyl]benzoic acid” consists of an isobutylamino group attached to a sulfonyl group, which is attached to a benzoic acid group . The InChI key for this compound is VKGRSBHIZXZUIB-UHFFFAOYSA-N .
Scientific Research Applications
Proteomics Research
Proteomics is the large-scale study of proteins, particularly their structures and functions. “4-[(Isobutylamino)sulfonyl]benzoic acid” is used as a biochemical in proteomics research . This could involve studying protein expression, interactions, and modifications to understand biological processes at the molecular level.
Drug Design and Development
The compound could potentially be used in the design and development of new drugs. For instance, derivatives of this compound have shown promising potential for developing novel antimicrobial agents to fight Gram-positive pathogens .
Antimicrobial and Antibiofilm Actions
The compound’s derivatives have demonstrated antimicrobial activity, particularly against Gram-positive pathogens . This suggests potential applications in treating bacterial infections, especially those involving biofilms, which are communities of bacteria that are often resistant to conventional antibiotics.
Antioxidant Effect
The compound’s derivatives have also shown antioxidant effects . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.
Toxicity Testing
The compound’s derivatives have been tested for toxicity on freshwater cladoceran Daphnia magna Straus . This suggests potential applications in environmental toxicity testing, which is crucial for assessing the safety of new chemicals and pharmaceuticals.
In Silico Studies
In silico studies are computer simulations used to study biological and chemical processes. The compound’s derivatives have been studied using in silico methods to predict their antimicrobial effect and toxicity . This suggests potential applications in computational biology and chemistry, which can accelerate drug discovery and development.
Mechanism of Action
Target of Action
This compound is a biochemical used for proteomics research
Biochemical Pathways
The biochemical pathways affected by 4-[(Isobutylamino)sulfonyl]benzoic acid are not clearly established. Given its structural similarity to benzoic acid, it might be involved in similar biochemical pathways. For instance, benzoic acid is known to be involved in the shikimate pathway for the biosynthesis of phenolic acids . .
Result of Action
As a biochemical used in proteomics research, it may have diverse effects depending on the specific proteins or enzymes it interacts with
properties
IUPAC Name |
4-(2-methylpropylsulfamoyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO4S/c1-8(2)7-12-17(15,16)10-5-3-9(4-6-10)11(13)14/h3-6,8,12H,7H2,1-2H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VKGRSBHIZXZUIB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNS(=O)(=O)C1=CC=C(C=C1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80346397 |
Source
|
| Record name | 4-[(Isobutylamino)sulfonyl]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80346397 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(Isobutylamino)sulfonyl]benzoic acid | |
CAS RN |
10252-68-3 |
Source
|
| Record name | 4-[(Isobutylamino)sulfonyl]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80346397 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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